Cas no 1805488-12-3 (4-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl chloride)

• Product Name: 4-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl chloride
• CAS No: 1805488-12-3
• MF: C₈H₅Cl₂NO₂S₂
• MW: 282.166797399521
• CID: 4961154
• Update Time: 2025-06-15

4-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl chloride

• Inchi： 1S/C8H5Cl2NO2S2/c9-3-5-1-6(4-11)8(7(14)2-5)15(10,12)13/h1-2,14H,3H2
• InChI Key： GXGOPAIKACDTAF-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC(CCl)=CC=1S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 2.2
• Topological Polar Surface Area: 67.3

Additional information on 4-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl chloride

Introduction to 4-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl chloride (CAS No. 1805488-12-3)

4-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1805488-12-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a chloromethyl group, a cyano group, and a thiol group, makes this compound a versatile building block for medicinal chemistry applications.

The structure of 4-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl chloride features a benzenesulfonyl chloride core, which is a well-established scaffold in drug discovery. The benzenesulfonyl chloride moiety is particularly valuable due to its ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of diverse functional groups. Additionally, the cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating further chemical modifications. The thiol group, on the other hand, provides a nucleophilic site that can engage in disulfide bond formation or other thiol-reactive processes.

In recent years, there has been growing interest in the development of novel sulfonyl chloride derivatives as potential therapeutic agents. The specific combination of functional groups in 4-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl chloride positions it as a promising candidate for further exploration in drug design. For instance, sulfonyl chlorides have been extensively used in the synthesis of protease inhibitors, nonsteroidal anti-inflammatory drugs (NSAIDs), and antiviral agents. The chloromethyl group, in particular, can be readily converted into alcohols or amines through nucleophilic addition reactions, providing a straightforward pathway to introduce new pharmacophores.

One of the most compelling aspects of 4-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl chloride is its potential application in the development of targeted therapies. The benzenesulfonyl chloride moiety can be used to link small molecule drugs to larger biomolecules such as peptides or proteins, creating conjugates with enhanced pharmacological properties. This approach has been successfully employed in the creation of antibody-drug conjugates (ADCs), which are designed to deliver cytotoxic agents directly to cancer cells while minimizing side effects on healthy tissues. The cyano group and thiol group further contribute to the structural diversity that can be exploited in such conjugate designs.

Recent studies have highlighted the role of sulfonyl chlorides in modulating enzyme activity. For example, derivatives of benzenesulfonyl chloride have been shown to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. The ability of 4-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl chloride to serve as a precursor for such inhibitors makes it an attractive starting point for medicinal chemists seeking to develop novel anti-inflammatory agents. Additionally, the thiol group can be exploited to create redox-active compounds that may exhibit unique biological activities.

The synthesis of 4-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl chloride involves multi-step organic transformations that highlight its synthetic utility. Typically, the preparation begins with the chlorination of a benzenesulfonamide derivative followed by cyanation and subsequent functionalization at specific positions on the aromatic ring. These synthetic strategies underscore the compound's versatility as an intermediate and its potential for further derivatization.

In conclusion, 4-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl chloride (CAS No. 1805488-12-3) represents a valuable tool for researchers engaged in pharmaceutical development. Its unique structural features and reactivity make it suitable for a wide range of applications, from synthesizing novel drug candidates to developing targeted therapeutic strategies. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.